Cas no 1807213-56-4 (3-Bromo-2-iodo-4-nitropyridine)

• Product Name: 3-Bromo-2-iodo-4-nitropyridine
• CAS No: 1807213-56-4
• MF: C₅H₂BrIN₂O₂
• MW: 328.890052318573
• CID: 4901092
• Update Time: 2025-06-08

3-Bromo-2-iodo-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-iodo-4-nitropyridine

• Inchi： 1S/C5H2BrIN2O2/c6-4-3(9(10)11)1-2-8-5(4)7/h1-2H
• InChI Key： QQHOBBOLBAJOIP-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CN=1)[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 3-Bromo-2-iodo-4-nitropyridine

3-Bromo-2-iodo-4-nitropyridine (CAS No. 1807213-56-4): A Comprehensive Overview

3-Bromo-2-iodo-4-nitropyridine (CAS No. 1807213-56-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique halogenated and nitro-substituted pyridine structure, offers a wide range of applications in the development of novel drugs and materials. This comprehensive overview delves into the chemical properties, synthesis methods, and recent research advancements involving 3-Bromo-2-iodo-4-nitropyridine.

Chemical Structure and Properties

3-Bromo-2-iodo-4-nitropyridine is a halogenated pyridine derivative with the molecular formula C₅H₂BrIN₃O₂. The compound features a pyridine ring substituted with a bromine atom at the 3-position, an iodine atom at the 2-position, and a nitro group at the 4-position. These functional groups confer unique chemical properties to the molecule, making it an attractive starting material for various synthetic transformations.

The presence of bromine and iodine atoms provides multiple options for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. The nitro group can be reduced to an amino group, enabling access to a variety of nitrogen-containing derivatives. These features make 3-Bromo-2-iodo-4-nitropyridine a valuable intermediate in the synthesis of complex organic molecules.

Synthesis Methods

The synthesis of 3-Bromo-2-iodo-4-nitropyridine has been extensively studied, with several methodologies reported in the literature. One common approach involves the sequential introduction of bromine, iodine, and nitro groups onto a pyridine ring. A typical synthetic route begins with the bromination of 2-chloro-4-nitropyridine using N-bromosuccinimide (NBS) in an inert solvent such as acetonitrile or dichloromethane. The resulting 3-bromo-2-chloro-4-nitropyridine is then subjected to iodination using potassium iodide (KI) in acetonitrile or another suitable solvent.

An alternative method involves the direct iodination of 3-bromo-4-nitropyridine using iodine monochloride (ICl) or another iodinating agent. This approach offers higher yields and better regioselectivity compared to some other methods. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as those utilizing microwave-assisted reactions or catalytic systems.

Applications in Medicinal Chemistry

3-Bromo-2-iodo-4-nitropyridine has found applications in medicinal chemistry due to its potential as a building block for drug discovery. The compound's ability to undergo various chemical transformations makes it suitable for the synthesis of bioactive molecules with diverse pharmacological profiles. For instance, derivatives of 3-Bromo-2-iodo-4-nitropyridine have been explored as potential anticancer agents, antimicrobial compounds, and inhibitors of specific enzymes.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of pyridyl derivatives derived from 3-Bromo-2-iodo-4-nitropyridine. These compounds exhibited potent antiproliferative activity against several cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The researchers attributed this activity to the presence of halogenated and nitro-substituted moieties, which enhanced the compounds' ability to interact with cellular targets.

Mechanistic Insights and Future Directions

The unique chemical structure of 3-Bromo-2-iodo-4-nitropyridine has prompted researchers to investigate its mechanism of action in biological systems. Studies have shown that derivatives of this compound can modulate various signaling pathways involved in cell proliferation, apoptosis, and inflammation. For example, one derivative was found to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in cancer progression and inflammatory diseases.

Further research is needed to fully understand the molecular mechanisms underlying the biological activities of 3-Bromo-2-iodo-4-nitropyridine-based compounds. Ongoing efforts aim to optimize their pharmacological properties through structure-based design and rational drug discovery approaches. Additionally, there is growing interest in exploring the use of these compounds as imaging agents or probes for studying biological processes at the cellular level.

Safety Considerations and Handling Guidelines

In handling 3-Bromo-2-iodo-4-nitropyridine, it is essential to follow standard safety protocols for laboratory chemicals. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound to minimize exposure risks.

Prior to use, it is advisable to consult material safety data sheets (MSDS) for detailed information on handling, storage, and disposal procedures. Proper waste management practices should be followed to ensure environmental safety.